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Compound of Interest

Compound Name: GNF-8625

Cat. No.: B15618949 Get Quote

Essential Safety and Handling Guide for GNF-
8625
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of GNF-8625, a potent pan-Tropomyosin receptor kinase (Trk) inhibitor. Adherence to

these procedures is vital for maintaining a safe laboratory environment and ensuring the

integrity of your research. Given that the full toxicological properties of GNF-8625 have not

been extensively characterized, this compound should be handled with care, treating it as

potentially hazardous.

Compound Information
GNF-8625 is a research-grade small molecule designed to inhibit the Trk family of receptor

tyrosine kinases. While specific hazard data is limited, its biological activity necessitates

stringent safety protocols.
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Identifier Value Source

Product Name
GNF-8625 monopyridin-N-

piperazine hydrochloride
[1]

CAS Number 2412055-62-8 [1][2]

Molecular Formula C25H27ClFN7 [2]

Molecular Weight 479.98 g/mol [2]

GHS Hazard Classification Not available [1]

Signal Word Not available [1]

Hazard Statement(s) Not available [1]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling GNF-8625 to prevent accidental

exposure.
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Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator to prevent inhalation of fine

powders. Gloves: Double-gloving with nitrile

gloves is required. Change gloves immediately if

contaminated. Eye Protection: Chemical splash

goggles for a complete seal around the eyes.

Lab Coat: A dedicated, non-absorbent, or

disposable lab coat. Ventilation: All weighing

and aliquoting must be performed in a certified

chemical fume hood or a powder containment

hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat. Ventilation: All

work should be conducted in a chemical fume

hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Biological Safety Cabinet: All

cell culture work should be performed in a Class

II biological safety cabinet to maintain sterility

and protect the user.

Operational Plan: Step-by-Step Handling
Procedures
A clear and concise operational plan is essential for the safe management of GNF-8625 within

the laboratory.

Receiving and Inspection
Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.
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Verify: Confirm that the compound name and CAS number on the label match your order.

Document: Record the date of receipt and assigned lot number in your laboratory inventory.

Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[1]

For long-term stability, store stock solutions at -80°C for up to 6 months or at -20°C for up to

1 month, preferably under a nitrogen atmosphere.

Handling Workflow
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Caption: Workflow for the safe handling of GNF-8625.
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First Aid Measures
In case of accidental exposure, follow these immediate first aid protocols.

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Call a physician immediately.

Disposal Plan
Proper disposal of GNF-8625 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: All materials contaminated with GNF-8625 (e.g., pipette tips, tubes,

gloves, excess compound) must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Labeling: The waste container must be labeled with "Hazardous Chemical Waste," the full

chemical name "GNF-8625 monopyridin-N-piperazine hydrochloride," and the CAS number

"2412055-62-8."

Disposal: Arrange for the disposal of the chemical waste through your institution's

environmental health and safety (EHS) office. Discharge into the environment must be
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avoided.[1] Adhered or collected material should be promptly disposed of, in accordance with

appropriate laws and regulations.[1]

Mechanism of Action: Trk Signaling Pathway
Inhibition
GNF-8625 is an inhibitor of Tropomyosin receptor kinases (TrkA, TrkB, and TrkC). These

receptors are involved in neuronal development, survival, and plasticity. Their dysregulation

has been implicated in various cancers. GNF-8625 exerts its effect by blocking the ATP-binding

site of the Trk kinase domain, thereby preventing autophosphorylation and the activation of

downstream signaling pathways that promote cell proliferation and survival.
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Click to download full resolution via product page

Caption: Simplified Trk signaling pathway and the inhibitory action of GNF-8625.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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